Cas no 840503-80-2 (HAPB)

• Product Name: HAPB
• CAS No: 840503-80-2
• MF: C₄₂H₃₆N₆
• MW: 624.775448799133
• CID: 1818922
• PubChem ID: 11763521
• Update Time: 2025-04-21

HAPB Chemical and Physical Properties

Names and Identifiers

• [1,1':2',1''-Terphenyl]-4,4''-diamine, 3',4',5',6'-tetrakis(4-aminophenyl)-
• HAPB
• 840503-80-2
• CS-0379135
• 3',4',5',6'-Tetrakis(4-aminophenyl)-[1,1':2',1''-terphenyl]-4,4''-diamine

• Inchi： 1S/C42H36N6/c43-31-13-1-25(2-14-31)37-38(26-3-15-32(44)16-4-26)40(28-7-19-34(46)20-8-28)42(30-11-23-36(48)24-12-30)41(29-9-21-35(47)22-10-29)39(37)27-5-17-33(45)18-6-27/h1-24H,43-48H2
• InChI Key： NHWYHWCSDIIDAT-UHFFFAOYSA-N
• SMILES： NC1C=CC(=CC=1)C1C(C2C=CC(=CC=2)N)=C(C2C=CC(=CC=2)N)C(C2C=CC(=CC=2)N)=C(C2C=CC(=CC=2)N)C=1C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 624.30014517g/mol
• Monoisotopic Mass: 624.30014517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 48
• Rotatable Bond Count: 6
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 156Ų